Cas no 1898170-63-2 (1-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropan-2-amine)

• Product Name: 1-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropan-2-amine
• CAS No: 1898170-63-2
• MF: C₁₂H₁₆F₃NO
• MW: 247.256753921509
• CID: 6039865
• PubChem ID: 117370080
• Update Time: 2025-05-24

1-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropan-2-amine
• 1-[2-methoxy-3-(trifluoromethyl)phenyl]-2-methylpropan-2-amine
• EN300-1941883
• 1898170-63-2

• Inchi： 1S/C12H16F3NO/c1-11(2,16)7-8-5-4-6-9(10(8)17-3)12(13,14)15/h4-6H,7,16H2,1-3H3
• InChI Key： NGXDLGSYVAQUPI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1OC)CC(C)(C)N)(F)F

Computed Properties

• Exact Mass: 247.11839862g/mol
• Monoisotopic Mass: 247.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropan-2-amine

Chemical Profile of 1-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropan-2-amine (CAS No. 1898170-63-2)

1-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1898170-63-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to a class of molecules characterized by a phenyl ring substituted with both methoxy and trifluoromethyl groups, coupled with an amine functionality linked to a secondary propyl chain. The structural features of this molecule make it a promising candidate for further investigation in various biochemical pathways and drug discovery initiatives.

The presence of a trifluoromethyl group in the phenyl ring is particularly noteworthy, as such substituents are frequently employed in medicinal chemistry to enhance metabolic stability, binding affinity, and overall pharmacological activity. The methoxy group, on the other hand, introduces a polar nature to the molecule, which can influence its solubility and interactions with biological targets. The amine functionality at the terminal position of the propyl chain provides a site for further chemical modification, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, there has been a surge in research focused on developing novel compounds that incorporate fluorine atoms, including trifluoromethyl groups, due to their ability to modulate pharmacokinetic and pharmacodynamic profiles. Studies have demonstrated that the introduction of fluorine can lead to increased lipophilicity, reduced susceptibility to metabolic degradation, and improved binding interactions with biological receptors. This has made fluorinated compounds increasingly valuable in the design of small-molecule drugs targeting various diseases.

The 1-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropan-2-amine structure presents an intriguing framework for exploring these effects. The combination of electronic and steric influences from the methoxy and trifluoromethyl groups could potentially alter the compound's reactivity and biological activity in unique ways. For instance, the electron-withdrawing nature of the trifluoromethyl group may enhance the electrophilicity of certain positions on the phenyl ring, making it more susceptible to nucleophilic attack or functionalization.

Moreover, the secondary amine functionality provides a versatile handle for further derivatization. Amine groups are well-known for their ability to participate in hydrogen bonding, both as donors and acceptors, which can be exploited to improve binding affinity or selectivity in drug design. Additionally, amine-based compounds are often amenable to modifications such as acylation, alkylation, or coupling with other heterocyclic systems, allowing for the creation of structurally diverse libraries of molecules.

Recent advancements in computational chemistry have enabled researchers to predict and analyze the properties of complex molecules like 1-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropan-2-amine with greater accuracy and efficiency. Techniques such as molecular docking, quantum mechanical calculations, and machine learning algorithms have become indispensable tools for virtual screening and optimizing lead compounds. These methods allow chemists to rapidly evaluate potential interactions between 1-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropan-2-amine and biological targets, thereby accelerating the drug discovery process.

In particular, computational studies have suggested that this compound may exhibit interesting interactions with enzymes and receptors involved in inflammatory pathways. The structural motifs present in 1-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropan-2-amine could potentially mimic natural substrates or modulate enzyme activity through allosteric mechanisms. Such interactions could make it a valuable scaffold for developing novel therapeutic agents targeting conditions such as arthritis or autoimmune diseases.

Furthermore, the pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in oncology research. The ability of trifluoromethyl groups to enhance binding affinity and metabolic stability has led to several successful drugs being approved for cancer treatment. Given these precedents, 1-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropan-2-amine represents an attractive candidate for further exploration in oncology applications. Its unique structural features may enable it to interact with key targets involved in tumor growth and progression in ways that conventional non-fluorinated analogs cannot.

Experimental validation of these hypotheses will be crucial for advancing 1-2-methoxy-3-(trifluoromethyl)phenyl-2-methylpropanalcohol into more sophisticated drug candidates. Initial synthetic efforts should focus on establishing efficient routes to this core structure while exploring modifications that could enhance its pharmacological properties. Techniques such as parallel synthesis or combinatorial chemistry could be employed to generate libraries of related compounds for high-throughput screening.

The development of new synthetic methodologies is also an important consideration for future work with this compound. Given its complex architecture, innovative synthetic strategies may be required to access it in high yields and purity. Catalytic processes or novel reaction conditions could provide more efficient routes compared to traditional multi-step approaches.

In conclusion,1- mthoxy- 3-(trifluoromethyI)-phenyl- 2- mehthylpropan - 12- amine (CAS No. 1898170- 63- 22) represents a promising scaffold for pharmaceutical research. Its unique structural features, including the presence of both methoxy and trifluoromethyl substituents, offer numerous opportunities for further exploration. By leveraging advances in computational chemistry, synthetic methodologies, and high-throughput screening, researchers can rapidly assess its potential applications in various therapeutic areas. As our understanding of biological targets continues to expand, compounds like this one are likely to play an increasingly important role in shaping next-generation treatments.